11-Hydroxyicosa-5,8,12,14-tetraenoic acid
Overview
Description
“11-Hydroxyicosa-5,8,12,14-tetraenoic acid” is a molecule that contains a total of 55 atoms; 32 Hydrogen atoms, 20 Carbon atoms, and 3 Oxygen atoms . It is a potent vasoconstrictor produced in vascular smooth muscle cells .
Molecular Structure Analysis
The molecule contains a total of 54 bonds. There are 22 non-H bonds, 5 multiple bonds, 14 rotatable bonds, 5 double bonds, 1 carboxylic acid (aliphatic), 2 hydroxyl groups, and 1 secondary alcohol .Physical and Chemical Properties Analysis
The molecule has a density of 0.9±0.1 g/cm³. Its boiling point is 407.5±0.0 °C at 760 mmHg. The vapour pressure is 0.0±2.0 mmHg at 25°C. The enthalpy of vaporization is 72.3±6.0 kJ/mol. The flash point is 336.3±18.0 °C. The index of refraction is 1.501 .Scientific Research Applications
Research Applications of 11-Hydroxyicosa-5,8,12,14-tetraenoic acid
Role in Prostaglandin Biosynthesis : Studies have investigated its role in the synthesis of prostaglandins. It was found that 11-Hydroperoxy-eicosa-5,8,12,14-tetraenoic acid does not significantly contribute to the conversion of arachidonic acid into prostaglandin, indicating its limited role in this pathway (Porter et al., 1980).
Formation of Hydroxyepoxides : Research has demonstrated the formation of hydroxy epoxides from arachidonic acid, suggesting a pathway for the biosynthesis of these compounds, which are important in cellular signaling (Pace-Asciak, 1984).
Lipoxygenase Activity in Marine Organisms : Investigations into the lipoxygenase activity in sea urchin eggs identified compounds related to this compound, suggesting its significance in marine biology (Hawkins & Brash, 1987).
Involvement in Cytochrome P450 Pathways : Studies have shown its oxidation by cytochrome P450 to form hydroxy and epoxy fatty acids, indicating its role in the metabolism of polyunsaturated fatty acids (Oliw et al., 1996).
Chemotactic Activity in Human Neutrophils : Research on leukotriene B and its derivatives, which are related to this compound, has shown their potent chemotactic activity in human neutrophils, emphasizing its importance in immunology (Goetzl & Pickett, 1981).
Metabolism in Nervous Tissue : An 8-Lipoxygenase pathway involving the conversion of arachidonic acid to related compounds has been identified in the nervous tissue of marine molluscs, suggesting a potential role in neuronal signaling (Steel et al., 1997).
Role in Platelet Function : Its effects on intracellular calcium release in human neutrophils have been studied, indicating its possible role in platelet function and inflammatory processes (Reynaud & Pace-Asciak, 1997).
Mechanism of Action
Target of Action
11-Hydroxyicosa-5,8,12,14-tetraenoic acid belongs to the class of organic compounds known as hydroxyeicosatetraenoic acids . These are eicosanoic acids with an attached hydroxyl group and four CC double bonds . It is suggested that it may stimulate cells primarily by binding and thereby activating a dedicated G protein-coupled receptor, the oxoeicosanoid receptor 1 (OXER1) .
Mode of Action
It is suggested that it may function similarly to other hydroxyeicosatetraenoic acids, such as 5-hete . These compounds typically stimulate cells by binding to and activating the OXER1 receptor .
Biochemical Pathways
It is likely involved in the lipoxygenase branches of the eicosanoid pathways, similar to other hydroxyeicosatetraenoic acids . These pathways are involved in numerous biological roles ranging from homeostasis of blood pressure and blood flow, to the perception of pain, cell survival, the initiation and resolution of inflammation, and the progression of numerous disease states .
Result of Action
It is suggested that it may have similar effects to other hydroxyeicosatetraenoic acids, such as 5-hete , which are involved in numerous biological roles ranging from homeostasis of blood pressure and blood flow, to the perception of pain, cell survival, the initiation and resolution of inflammation, and the progression of numerous disease states .
Biochemical Analysis
Biochemical Properties
. It is known to interact with various enzymes, proteins, and other biomolecules. For instance, it is involved in the lipoxygenase pathways of eicosanoid metabolism .
Cellular Effects
Similar compounds like 12 (S)-HETE have been found to stimulate cultured PC3 cells to activate the Mitogen-activated protein kinase kinase / Extracellular signal-regulated kinases -1/2 pathway and NFκB pathways .
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that it is an oxylipin formed non-enzymatically from arachidonic acid, suggesting that its effects may change over time due to degradation or other factors.
Metabolic Pathways
11-Hydroxyicosa-5,8,12,14-tetraenoic acid is involved in the lipoxygenase pathways of eicosanoid metabolism
Properties
IUPAC Name |
11-hydroxyicosa-5,8,12,14-tetraenoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCZRCCHPLVMMJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=CC=CC(CC=CCC=CCCCC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40868247 | |
Record name | 11-Hydroxyicosa-5,8,12,14-tetraenoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40868247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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